Cas no 1261654-76-5 (C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine)

• Product Name: C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine
• CAS No: 1261654-76-5
• MF: C₁₄H₁₁ClF₃NO
• MW: 301.69145321846
• CID: 4996886
• Update Time: 2025-09-27

C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

• Inchi： 1S/C14H11ClF3NO/c15-11-6-9(8-19)5-10(7-11)12-3-1-2-4-13(12)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： HFJMGHAJUYRUTR-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=CC(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2

Additional information on C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

Introduction to C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS No. 1261654-76-5)

C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine, with the CAS number 1261654-76-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a biphenyl core, a chloro substituent, and a trifluoromethoxy group, which collectively contribute to its distinct chemical and biological properties.

The chemical structure of C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine can be represented as follows: the central biphenyl moiety is substituted with a chlorine atom at the 5-position of one phenyl ring and a trifluoromethoxy group at the 2'-position of the other phenyl ring. The methylamine group is attached to the 3-position of the chloro-substituted phenyl ring. This intricate arrangement of functional groups imparts specific reactivity and selectivity to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine in modulating biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in signal transduction pathways, such as protein kinases. These findings suggest that C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine could serve as a lead compound for the development of novel therapeutic agents targeting diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine has been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are important targets for drug development. Studies have demonstrated that this compound can selectively bind to specific GPCRs, modulating their activity and downstream signaling cascades. This property makes it an attractive candidate for developing drugs that target GPCR-mediated diseases.

The pharmacokinetic and pharmacodynamic properties of C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high bioavailability and low toxicity further support its suitability for clinical evaluation.

In terms of clinical applications, early-stage clinical trials have shown promising results for C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine. These trials have focused on evaluating its safety and efficacy in treating various conditions, including cancer and inflammatory diseases. The preliminary data suggest that this compound is well-tolerated by patients and demonstrates significant therapeutic effects. Further clinical studies are ongoing to explore its full potential and optimize its use in medical practice.

The synthesis of C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine has been optimized using modern synthetic methods, ensuring high yields and purity. Various synthetic routes have been developed, including multistep processes involving cross-coupling reactions, halogenation, and functional group transformations. These methods enable the efficient production of this compound on both laboratory and industrial scales.

In conclusion, C-(5-Chloro-2'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS No. 1261654-76-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent biological activities and favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.